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Compound of Interest

Compound Name: 1-Phenylpentan-3-one

Cat. No.: B1266473

Technical Guide: 1-Phenylpentan-3-one

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a summary of the available chemical and physical data for 1-
Phenylpentan-3-one (CAS No. 20795-51-1). It is intended to serve as a resource for
researchers, scientists, and professionals in drug development and other chemical synthesis
fields. While specific experimental thermochemical data such as enthalpy of formation, entropy,
and heat capacity are not readily available in the current literature, this guide presents other
relevant data and a plausible synthetic pathway. The document includes a generalized
experimental protocol for the synthesis of aromatic ketones via Friedel-Crafts acylation, a
common method for this class of compounds. A logical workflow for this synthesis is also
visualized.

Introduction

1-Phenylpentan-3-one is a ketone that is of interest in various chemical synthesis
applications, including as an intermediate in the pharmaceutical and fine chemical industries.[1]
Its structure, featuring a phenyl group separated from a ketone by an ethyl bridge, makes it a
versatile building block. This guide aims to consolidate the known information about this
compound and provide a practical overview for laboratory and research applications.

Chemical and Physical Properties
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While specific thermochemical data for 1-Phenylpentan-3-one are not available in public
databases, a summary of its key chemical and physical properties is presented in Table 1.

Table 1: Summary of Chemical and Physical Data for 1-Phenylpentan-3-one

Property Value Source
Molecular Formula C11H140 [2][3]
Molecular Weight 162.23 g/mol [3]

CAS Number 20795-51-1 [2]
IUPAC Name 1-phenylpentan-3-one [3]

1-Phenyl-3-pentanone, Ethyl
Synonyms [2]
phenethyl ketone

Appearance Not specified
Boiling Point Not specified
Melting Point Not specified
Density Not specified
Solubility Not specified

Synthesis of 1-Phenylpentan-3-one: A Generalized
Approach

A common and effective method for the synthesis of aromatic ketones like 1-Phenylpentan-3-
one is the Friedel-Crafts acylation.[4][5][6][7][8] This electrophilic aromatic substitution reaction
involves the acylation of an aromatic ring, in this case, benzene or a substituted benzene, with
an acyl halide or anhydride in the presence of a Lewis acid catalyst.[5][8]

General Experimental Protocol: Friedel-Crafts Acylation

The following is a generalized protocol for the synthesis of an aromatic ketone, which can be
adapted for the synthesis of 1-Phenylpentan-3-one.
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Materials:

Aromatic substrate (e.g., benzene)

e Acylating agent (e.g., propanoyl chloride)

e Lewis acid catalyst (e.g., anhydrous aluminum chloride, AICI3)[5]
e Anhydrous, non-polar solvent (e.g., dichloromethane, carbon disulfide)
* Ice bath

» Reaction flask with a stirrer and a reflux condenser

e Separatory funnel

e Drying agent (e.g., anhydrous magnesium sulfate)

e Rotary evaporator

 Purification apparatus (e.g., distillation or chromatography setup)
Procedure:

o Catalyst Suspension: In a clean, dry reaction flask, suspend the Lewis acid catalyst (e.g.,
AICI5) in the anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon). Cool the
suspension in an ice bath.

» Addition of Acylating Agent: Slowly add the acylating agent (e.g., propanoyl chloride) to the
cooled suspension with continuous stirring. The formation of the acylium ion complex will
occur.

» Addition of Aromatic Substrate: To the mixture from the previous step, add the aromatic
substrate (e.g., benzene) dropwise while maintaining the low temperature.

o Reaction: After the addition is complete, allow the reaction mixture to stir at a controlled
temperature (this may range from 0°C to room temperature or require gentle heating) until
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the reaction is complete. The progress of the reaction can be monitored by techniques such
as Thin Layer Chromatography (TLC).

e Quenching: Once the reaction is complete, carefully quench the reaction by slowly adding it
to a mixture of crushed ice and concentrated hydrochloric acid. This will decompose the
aluminum chloride complex.

o Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with an
organic solvent (e.g., dichloromethane). Combine the organic layers.

e Washing: Wash the combined organic layers with a dilute acid solution, followed by a
saturated sodium bicarbonate solution, and finally with brine.

e Drying: Dry the organic layer over an anhydrous drying agent (e.g., anhydrous MgSOQa).
e Solvent Removal: Remove the solvent using a rotary evaporator to obtain the crude product.

« Purification: Purify the crude product by a suitable method, such as distillation under reduced
pressure or column chromatography, to obtain the pure aromatic ketone.

Visualization of Synthetic Workflow

The logical workflow for the synthesis of 1-Phenylpentan-3-one via the Friedel-Crafts acylation
is depicted in the following diagram.

Caption: A diagram illustrating the logical steps for the synthesis of 1-Phenylpentan-3-one.

Conclusion

While there is a notable lack of published experimental thermochemical data for 1-
Phenylpentan-3-one, this guide provides a consolidated source of its known chemical and
physical properties. The outlined generalized synthetic protocol and the accompanying
workflow diagram for Friedel-Crafts acylation offer a practical starting point for researchers
interested in the synthesis and application of this compound. Further experimental investigation
is required to determine the thermochemical properties of 1-Phenylpentan-3-one, which would
be valuable for computational chemistry and process optimization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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